Cas no 2411299-77-7 (N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide)

• Product Name: N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide
• CAS No: 2411299-77-7
• MF: C₁₃H₁₁ClF₃NO
• MW: 289.68075299263
• CID: 6529784
• PubChem ID: 165767566
• Update Time: 2025-06-11

N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-7491405
• Z3952173429
• N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide
• 2411299-77-7

• Inchi： 1S/C13H11ClF3NO/c1-3-4-11(19)18(2)12(13(15,16)17)9-5-7-10(14)8-6-9/h5-8,12H,1-2H3
• InChI Key： RFSUWFMGHCLULU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(F)(F)F)N(C(C#CC)=O)C

Computed Properties

• Exact Mass: 289.0481262g/mol
• Monoisotopic Mass: 289.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide

N-[1-(4-Chlorophenyl)-2,2,2-Trifluoroethyl]-N-Methylbut-2-Ynamide: A Comprehensive Overview

The compound N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide, with the CAS number 2411299-77-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoroethyl group with a but-2-ynamide moiety. The presence of the 4-chlorophenyl group further enhances its chemical versatility, making it a valuable substrate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure allows for efficient binding to specific biological targets, such as enzymes and receptors, which is crucial for drug efficacy. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, offering promising leads for the treatment of metabolic disorders. The trifluoroethyl group, in particular, has been shown to significantly influence the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The but-2-ynamide moiety contributes to the compound's mechanical properties, making it a candidate for advanced polymer materials. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a building block for high-performance polymers with tailored mechanical and thermal properties. This dual functionality underscores the compound's importance across multiple scientific disciplines.

The synthesis of N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the key intermediates required for the synthesis of this compound. These advancements have not only improved the efficiency of production but also opened new avenues for exploring related compounds with similar structural features.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it can be safely integrated into industrial processes without posing significant risks to ecosystems. This finding aligns with current sustainability trends in chemical manufacturing, emphasizing the importance of eco-friendly practices in compound development.

In conclusion, N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylbut-2-ynamide represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure and favorable chemical properties make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.